N5-(3-chloro-4-methoxyphenyl)-4-hydroxy-N2,N2,3-trimethyl-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-2,5-dicarboxamide

• IUPAC Name: 5-N-(3-chloro-4-methoxyphenyl)-4-hydroxy-2-N,2-N,3-trimethyl-6-oxo-7H-thieno[2,3-b]pyridine-2,5-dicarboxamide
• InChI: InChI=1S/C19H18ClN3O5S/c1-8-12-14(24)13(16(25)21-9-5-6-11(28-4)10(20)7-9)17(26)22-18(12)29-15(8)19(27)23(2)3/h5-7H,1-4H3,(H,21,25)(H2,22,24,26)
• InChI Key: SHFBPMWHHNAYFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=C(C(=O)N2)C(=O)NC3=CC(=C(C=C3)OC)Cl)O)C(=O)N(C)C
• Molecular Formula: C19H18ClN3O5S
• Molecular Weight: 435.9 g/mol

Description

N5-(3-chloro-4-methoxyphenyl)-4-hydroxy-N2,N2,3-trimethyl-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-2,5-dicarboxamide is a useful research compound. Its molecular formula is C19H18ClN3O5S and its molecular weight is 435.88. The purity is usually 95%.
BenchChem offers high-quality N5-(3-chloro-4-methoxyphenyl)-4-hydroxy-N2,N2,3-trimethyl-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-2,5-dicarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N5-(3-chloro-4-methoxyphenyl)-4-hydroxy-N2,N2,3-trimethyl-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-2,5-dicarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Materials Science Applications

Compounds with complex heterocyclic structures, like the one , often possess unique physical and chemical properties making them suitable for materials science applications. For example, polymorphic modifications of structurally related compounds have been studied for their potential in creating new materials with diuretic properties, which could be useful in the development of new hypertension remedies (Shishkina et al., 2018). These studies highlight the importance of understanding the crystal chemistry and intermolecular interactions in developing novel materials with desired properties.